Cas no 828920-05-4 (Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]-)

Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]- structure
828920-05-4 structure
Product name:Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]-
CAS No:828920-05-4
MF:C15H23N3O2S
MW:309.427022218704
CID:680892
PubChem ID:16733412

Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, 4-(dimethylamino)-N-[4-[(mercaptoacetyl)amino]butyl]-
    • 4-(dimethylamino)-N-[4-[(2-sulfanylacetyl)amino]butyl]benzamide
    • CHEMBL427510
    • 4-(Dimethylamino)-N-[4-(2-sulfanylacetamido)butyl]benzamide
    • SCHEMBL1366844
    • 4-dimethylamino-N-[4-(2-mercaptoacetylamino)butyl]benzamide
    • 4-Dimethylamino-N-[4-(2-mercapto-acetylamino)-butyl]-benzamide
    • DTXSID50587452
    • BDBM50214435
    • 828920-05-4
    • Inchi: InChI=1S/C15H23N3O2S/c1-18(2)13-7-5-12(6-8-13)15(20)17-10-4-3-9-16-14(19)11-21/h5-8,21H,3-4,9-11H2,1-2H3,(H,16,19)(H,17,20)
    • InChI Key: BTMXKFKUNIPMAH-UHFFFAOYSA-N
    • SMILES: CN(C)C1=CC=C(C=C1)C(=O)NCCCCNC(=O)CS

Computed Properties

  • Exact Mass: 309.15109816g/mol
  • Monoisotopic Mass: 309.15109816g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 8
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 62.4Ų

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